N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C22H21ClN4O2S.ClH/c1-29-18-9-8-17(23)21-20(18)25-22(30-21)27(12-5-11-26-13-10-24-15-26)19(28)14-16-6-3-2-4-7-16;/h2-4,6-10,13,15H,5,11-12,14H2,1H3;1H
• InChI Key: SINDOEWOVRPPTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCCN3C=CN=C3)C(=O)CC4=CC=CC=C4.Cl
• Molecular Formula: C22H22Cl2N4O2S
• Molecular Weight: 477.4 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C22H22Cl2N4O2S and its molecular weight is 477.4. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives, including those with structural similarities to the compound , has demonstrated significant anticonvulsant activities. These studies involve the synthesis and evaluation of various derivatives against seizures induced by maximal electroshock (MES). The activities of these compounds highlight their potential utility in developing new treatments for epilepsy and other seizure-related disorders (Aktürk et al., 2002); (Soyer et al., 2004).

Antimicrobial Activity

The synthesis of novel imidazole compounds, including those with structural motifs related to the compound of interest, has shown promising results in antimicrobial activity testing. These compounds have been evaluated for their effectiveness against various microbial strains, highlighting the potential for developing new antimicrobial agents (Maheta et al., 2012).

Anticancer Activity

Several studies have focused on synthesizing and testing imidazole and thiazole derivatives for their cytotoxic activities against different human cancer cell lines. These compounds, including those structurally related to the discussed chemical, exhibit promising cytotoxic effects, suggesting their potential as leads for the development of new anticancer therapies (Ding et al., 2012); (Duran & Demirayak, 2012).

Synthesis and Characterization

Research into the synthesis and characterization of new compounds based on the imidazole and thiazole scaffolds has provided insights into their chemical properties and potential applications. These studies offer foundational knowledge for the further development of derivatives with enhanced biological activities (Janardhan et al., 2014).